Cas no 1805943-57-0 (Ethyl 6-bromomethyl-3-chloro-2-cyanobenzoate)

Ethyl 6-bromomethyl-3-chloro-2-cyanobenzoate is a versatile benzoate derivative featuring a bromomethyl group at the 6-position, a chloro substituent at the 3-position, and a cyano group at the 2-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromomethyl group offers reactivity for further functionalization, while the chloro and cyano substituents enhance its utility in cross-coupling reactions and heterocyclic synthesis. Its ester functionality provides additional flexibility for derivatization. The compound is characterized by high purity and stability, making it suitable for demanding synthetic applications. Proper handling is required due to its reactive bromomethyl moiety.

Ethyl 6-bromomethyl-3-chloro-2-cyanobenzoate structure

1805943-57-0 structure

Product Name:Ethyl 6-bromomethyl-3-chloro-2-cyanobenzoate

CAS No:1805943-57-0

MF:C₁₁H₉BrClNO₂

MW:302.551661252975

CID:4948201

Update Time:2025-09-28

Ethyl 6-bromomethyl-3-chloro-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 6-bromomethyl-3-chloro-2-cyanobenzoate
- Inchi： 1S/C11H9BrClNO2/c1-2-16-11(15)10-7(5-12)3-4-9(13)8(10)6-14/h3-4H,2,5H2,1H3
- InChI Key： WUPCMIQUJZQHKM-UHFFFAOYSA-N
- SMILES： BrCC1C=CC(=C(C#N)C=1C(=O)OCC)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 302
XLogP3: 3
Topological Polar Surface Area: 50.1

Ethyl 6-bromomethyl-3-chloro-2-cyanobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A015017250-1g	Ethyl 6-bromomethyl-3-chloro-2-cyanobenzoate	1805943-57-0	97%	1g	1,564.50 USD	2021-06-18

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Additional information on Ethyl 6-bromomethyl-3-chloro-2-cyanobenzoate

Ethyl 6-Bromomethyl-3-Chloro-2-Cyanobenzoate: A Comprehensive Overview

Ethyl 6-bromomethyl-3-chloro-2-cyanobenzoate, identified by the CAS number 1805943-57-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzoate ester group, a bromomethyl substituent, and halogen atoms at specific positions on the aromatic ring. The presence of these functional groups makes it a versatile molecule for synthetic chemistry and material science.

Recent studies have highlighted the importance of Ethyl 6-bromomethyl-3-chloro-2-cyanobenzoate in the development of advanced materials, particularly in the field of polymer science. Researchers have explored its ability to act as a building block for constructing high-performance polymers with tailored properties. The bromomethyl group, in particular, has been shown to facilitate cross-linking reactions, which are crucial for creating robust and durable materials.

In addition to its role in polymer synthesis, Ethyl 6-bromomethyl-3-chloro-2-cyanobenzoate has also gained attention in medicinal chemistry. Its structure provides a platform for designing bioactive molecules with potential therapeutic applications. For instance, the cyanobenzoate moiety has been linked to anti-inflammatory and antioxidant activities, making it a promising candidate for drug development.

The synthesis of Ethyl 6-bromomethyl-3-chloro-2-cyanobenzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the bromination of an intermediate compound, followed by chlorination and cyanation reactions. The use of palladium catalysts has been shown to significantly improve the efficiency of these reactions, leading to higher yields and purer products.

From an environmental perspective, the production and handling of Ethyl 6-bromomethyl-3-chloro-2-cyanobenzoate must adhere to strict safety protocols. Although it is not classified as a hazardous chemical under current regulations, proper precautions are necessary to minimize exposure and ensure sustainable practices throughout its lifecycle.

Looking ahead, ongoing research into Ethyl 6-bromomethyl-3-chloro-2-cyanobenzoate is expected to uncover new applications in fields such as nanotechnology and green chemistry. Its unique combination of functional groups positions it as a valuable tool for addressing some of the most pressing challenges in modern science.